Cas no 43200-57-3 (4-Oxo-1,2,5-thiadiazole-3-carbonitrile)

• Product Name: 4-Oxo-1,2,5-thiadiazole-3-carbonitrile
• CAS No: 43200-57-3
• MF: C₃HN₃OS
• MW: 127.124538183212
• CID: 2639128
• PubChem ID: 4738218
• Update Time: 2025-04-21

4-Oxo-1,2,5-thiadiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1,2,5-thiadiazole-3-carbonitrile
• 4-hydroxy-1,2,5-thiadiazole-3-carbonitrile
• 43200-57-3
• AKOS002665685
• DTXSID60406185
• DTXCID10357037
• SCHEMBL8706432
• 4-Oxo-1,2,5-thiadiazole-3-carbonitrile

• Inchi： 1S/C3HN3OS/c4-1-2-3(7)6-8-5-2/h(H,6,7)
• InChI Key： RQKGPYUYYBPNFH-UHFFFAOYSA-N
• SMILES： S1N=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 126.98403284Da
• Monoisotopic Mass: 126.98403284Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.6Ų